Cas no 1866-73-5 (Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1))

Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) Properties

Names and Identifiers

• Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1)
• Propionylthiocholine iodide
• S-Propionylthiocholine Iodide
• trimethyl(2-propanoylsulfanylethyl)azanium,iodide
• Propionylthiocholiniodid
• Propionylthiocholin-jodid
• trimethyl(2-propionylthioethyl)ammonium chloride
• (2-MERCAPTOETHYL)TRIMETHYLAMMONIUM IODIDE PROPIONATE
• n,n,n-trimethyl-2-[(1-oxopropyl)thio]-ethanaminiuiodide
• Ethanaminium, N,N,N-trimethyl-2-(1-oxopropyl)thio-, iodide
• Propionylthiocholine iodide ,98%
• S-Propionylthiocholine iodide,98%
• S-PROPIONYLTHIOCHOLINE IODIDE
• trimethyl(2-propanoylsulfanylethyl)azanium;iodide
• Ammonium, (2-mercaptoethyl)trimethyl-, iodide, propionate
• N,N,N-Trimethyl-2-(propanoylsulfanyl)ethan-1-aminium iodide
• AKOS024374979
• 1866-73-5
• Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-,iodide(1:1)
• DTXSID40940118
• NSC-97015
• J-011997
• SCHEMBL5144335
• N,N,N-Trimethyl-2-(propionylthio)ethanaminium iodide
• EINECS 217-482-5
• Ethanaminium, N,N,N-trimethyl-2-((1-oxopropyl)thio)-, iodide
• NSC97015
• Ethanaminium,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide
• NSC 97015
• FT-0745898
• BJQIXLJDWWVGAE-UHFFFAOYSA-M
• +Expand

• MDL： MFCD00011839
• InChIKey： BJQIXLJDWWVGAE-UHFFFAOYSA-M
• Inchi： InChI=1S/C8H18NOS.HI/c1-5-8(10)11-7-6-9(2,3)4;/h5-7H2,1-4H3;1H/q+1;/p-1
• SMILES： [I-].CCC(SCC[N+](C)(C)C)=O

Computed Properties

• Exact Mass: 303.01500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 303.015378
• Heavy Atom Count: 12
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 42.4

Experimental Properties

• LogP: -1.63360
• PSA: 42.37000
• Boiling Point: °Cat760mmHg
• Melting Point: 200-202 °C (lit.)
• Flash Point: °C
• Color/Form: powder
• Solubility: Not determined
• Density: 1.4391 (estimate)

Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H318-H335
• Warning Statement： P280-P305+P351+P338+P310
• Storage Condition：−20°C
• Risk Phrases： 36/37/38-41
• Signal Word：Danger

Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%